Cas no 2040-88-2 (2-Bromo-6-chlorophenol)

• Product Name: 2-Bromo-6-chlorophenol
• CAS No: 2040-88-2
• MF: C₆H₄BrClO
• MW: 207.452360153198
• MDL: MFCD09907875
• CID: 263848
• PubChem ID: 16268
• Update Time: 2025-05-23

2-Bromo-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chlorophenol
• 2-Bromo-6-Chloro-Phenol
• Phenol,2-bromo-6-chloro-
• 2-Brom-6-chlor-phenol
• 6-Brom-2-chlorphenol
• Phenol,2-bromo-6-chloro
• 2-Chloro-6-bromophenol
• Phenol, 2-bromo-6-chloro-
• PubChem17552
• LUECOFFMVWPWDR-UHFFFAOYSA-N
• CM10890
• AS06586
• MB08152
• SY034449
• BC004263
• AB0042486
• Z0359
• ST24022085
• Z174198
• FT-0687031
• MFCD09907875
• SCHEMBL2018126
• 2040-88-2
• EN300-199809
• AKOS016001419
• A879639
• Z1269200416
• AC-28473
• DTXSID40174350
• CS-W018857
• DA-18438

• MDL： MFCD09907875
• Inchi： 1S/C6H4BrClO/c7-4-2-1-3-5(8)6(4)9/h1-3,9H
• InChI Key： LUECOFFMVWPWDR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1O)Cl

Computed Properties

• Exact Mass: 205.91300
• Monoisotopic Mass: 205.91341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.788±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 50-52 ºC
• Boiling Point: 204.6±20.0 ºC (760 Torr),
• Flash Point: 77.5±21.8 ºC,
• Solubility: Very slightly soluble (0.6 g/l) (25 º C),
• PSA: 20.23000
• LogP: 2.80810

2-Bromo-6-chlorophenol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Bromo-6-chlorophenol

Comprehensive Overview of 2-Bromo-6-chlorophenol (CAS No. 2040-88-2): Properties, Applications, and Industry Insights

2-Bromo-6-chlorophenol (CAS No. 2040-88-2) is a halogenated phenolic compound with significant relevance in organic synthesis and specialty chemical applications. This compound, characterized by the presence of both bromine and chlorine substituents on the phenol ring, exhibits unique physicochemical properties that make it valuable in pharmaceuticals, agrochemicals, and material science. Its molecular formula, C₆H₄BrClO, and molecular weight of 207.45 g/mol underscore its role as a versatile intermediate in synthetic chemistry.

The growing demand for halogenated phenols in research and industrial applications has placed compounds like 2-Bromo-6-chlorophenol in the spotlight. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing its production methods to minimize environmental impact. Researchers are exploring catalytic processes and solvent-free reactions to enhance the efficiency of synthesizing this compound, aligning with global sustainability goals.

One of the most frequently searched questions about 2-Bromo-6-chlorophenol revolves around its spectroscopic properties. Infrared (IR) and nuclear magnetic resonance (NMR) spectra of this compound are critical for identification and purity assessment. The Br and Cl substituents create distinct peaks in NMR spectra, making it a useful reference for analytical chemists. Additionally, its melting point (≈50–55°C) and solubility in organic solvents like ethanol and acetone are key parameters for laboratory applications.

In the pharmaceutical industry, 2-Bromo-6-chlorophenol serves as a precursor for drug intermediates. Its structural features enable the synthesis of bioactive molecules with potential antimicrobial and anti-inflammatory properties. Recent studies highlight its utility in developing heterocyclic compounds, which are pivotal in designing new therapeutic agents. This aligns with the increasing focus on precision medicine and targeted drug delivery systems.

From an industrial perspective, the compound's stability under controlled conditions makes it suitable for high-performance material synthesis. For instance, it is employed in modifying polymer matrices to enhance flame retardancy or UV resistance. Such applications are particularly relevant in the electronics and automotive sectors, where material durability is paramount.

Environmental and safety considerations are also critical when handling 2-Bromo-6-chlorophenol. While not classified as a hazardous substance under standard regulations, proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended. Regulatory frameworks like REACH and OSHA guidelines provide detailed protocols for its safe use in industrial settings.

In conclusion, 2-Bromo-6-chlorophenol (CAS No. 2040-88-2) is a multifaceted compound with broad applications across scientific and industrial domains. Its role in advancing sustainable chemistry, pharmaceutical research, and material innovation underscores its importance. As technology evolves, this compound is poised to remain a key player in addressing contemporary challenges in chemistry and beyond.